2,2,2-trichloro-N-[3-chloro-4-(1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-(3-chloro-4-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C12H12Cl4N2O/c13-9-7-8(17-11(19)12(14,15)16)3-4-10(9)18-5-1-2-6-18/h3-4,7H,1-2,5-6H2,(H,17,19)
• InChI Key: MTMWBLBLZIODRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)NC(=O)C(Cl)(Cl)Cl)Cl
• Molecular Formula: C12H12Cl4N2O
• Molecular Weight: 342.0 g/mol

Description

2,2,2-trichloro-N-[3-chloro-4-(1-pyrrolidinyl)phenyl]acetamide is a chemical compound that is widely used in scientific research. This compound is also known as TCCA and is synthesized using a specific method. TCCA has been shown to have a significant impact on biochemical and physiological processes, making it a valuable tool for researchers studying various biological systems.

Mechanism of Action

The mechanism of action of TCCA is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. TCCA has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
TCCA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria and fungi, making it a useful tool for researchers studying infectious diseases. TCCA has also been shown to have an impact on various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

The use of TCCA in lab experiments has several advantages. It is a relatively inexpensive reagent that is readily available. TCCA is also easy to handle and has a long shelf life. However, there are some limitations to the use of TCCA in lab experiments. It can be toxic to cells at high concentrations, and it may not be suitable for use in certain experimental systems.

Future Directions

There are several potential future directions for research involving TCCA. One area of interest is the development of new pharmaceuticals based on the structure of TCCA. TCCA and related compounds may also be useful in the development of new antibacterial and antifungal agents. Additionally, further research is needed to fully understand the mechanism of action of TCCA and its impact on various biological processes.

Synthesis Methods

The synthesis of TCCA involves the reaction of 3-chloro-4-(1-pyrrolidinyl)aniline with trichloroacetyl chloride in the presence of a base. This reaction results in the formation of TCCA, which can be further purified using various techniques such as recrystallization.

Scientific Research Applications

TCCA has a wide range of applications in scientific research. It is commonly used as a reagent for the synthesis of various compounds, including pharmaceuticals. TCCA has also been shown to have antibacterial and antifungal properties, making it a useful tool for researchers studying infectious diseases.